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Compound of Interest

Compound Name: rac N-Benzyl Nebivolol-d4

Cat. No.: B565569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of racemic N-Benzyl Nebivolol-d4, a crucial

analytical standard for researchers in drug metabolism, pharmacokinetics (DMPK), and

bioanalytical studies. This deuterated analog of N-Benzyl Nebivolol serves as an ideal internal

standard for quantification of Nebivolol and its related compounds in complex biological

matrices using mass spectrometry.

Supplier and Availability Overview
The procurement of high-quality analytical standards is paramount for accurate and

reproducible scientific research. Several reputable suppliers offer rac N-Benzyl Nebivolol-d4.

The following table summarizes the available information on suppliers, catalog numbers, and

other relevant purchasing details.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Availability

LGC

Standards

TRC-

B285732

1246814-48-

1

C₂₉H₂₇D₄F₂N

O₄
499.58 In Stock

MedChemEx

press
HY-132746S

1246814-48-

1

C₂₉H₂₇D₄F₂N

O₄
499.58

Available in 1

mg and 10

mg pack

sizes.[1]

Pharmaffiliate

s

PA STI

011750

1246814-48-

1

C₂₉H₂₇D₄F₂N

O₄
499.58 In Stock

Mithridion - - - -

10mg option

listed but

noted as "Not

Available For

Sale".[2]

SynZeal - - - -

Offers a

range of

Nebivolol

impurities

and stable

isotope

products.[3]

United States

Biological
003620

929706-85-4

(non-

deuterated)

C₂₉H₃₁F₂NO₄ 495.56

Sells the non-

deuterated

rac N-Benzyl

Nebivolol.[4]

Veeprho -

929706-85-4

(non-

deuterated)

- -

Supplier of

the non-

deuterated

compound.[5]

Note: Purity and isotopic enrichment are critical parameters. It is recommended to request a

Certificate of Analysis (CoA) from the supplier before purchase to obtain lot-specific data.
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Chemical and Physical Properties
IUPAC Name: 2-[benzyl-[1,1-dideuterio-2-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)-2-

hydroxyethyl]amino]-2,2-dideuterio-1-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)ethanol[6]

Synonyms: rac N-Benzyl Nebivolol-d4, alpha,alpha'-

[[(Phenylmethyl)imino]bis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]-

d4

Appearance: Typically a pale brown semi-solid.

Solubility: Soluble in Chloroform, Dichloromethane, Ethyl Acetate, and Methanol.

Experimental Protocols
General Synthetic Strategy for rac N-Benzyl Nebivolol-
d4
The synthesis of rac N-Benzyl Nebivolol-d4 is not explicitly detailed in publicly available

literature. However, based on patented methods for the synthesis of Nebivolol and its N-benzyl

protected intermediate, a plausible synthetic route can be proposed. The key step involves the

introduction of deuterium atoms at stable positions. A common strategy would be the reaction

of a suitable deuterated amine precursor with the appropriate epoxide fragments of the

fluorinated chromane rings.

A generalized reaction scheme is as follows:

Deuterated Benzylamine

rac N-Benzyl Nebivolol-d4

Nucleophilic ring opening

Fluorinated Chromane Epoxide (racemic)

Click to download full resolution via product page

Caption: Proposed synthetic pathway for rac N-Benzyl Nebivolol-d4.
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This synthesis would likely involve the reaction of two equivalents of a racemic 6-fluoro-2-

(oxiran-2-yl)-3,4-dihydro-2H-chromene with a deuterated benzylamine, or a related multi-step

synthesis involving deuterated building blocks. For a detailed procedure, it is recommended to

consult patents related to Nebivolol synthesis.[7][8][9][10]

Use as an Internal Standard in LC-MS/MS Bioanalysis
rac N-Benzyl Nebivolol-d4 is primarily used as an internal standard (IS) for the accurate

quantification of Nebivolol and its metabolites in biological samples. The following is a

representative protocol for its use in a plasma sample analysis.

1. Preparation of Stock and Working Solutions:

Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of rac N-Benzyl Nebivolol-
d4 in 1 mL of LC-MS grade methanol.

Working Solution (e.g., 100 ng/mL): Dilute the stock solution with methanol or another

appropriate solvent to a final concentration that is comparable to the expected analyte

concentration in the samples.

2. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (calibrator, quality control, or unknown), add a fixed volume

(e.g., 10 µL) of the internal standard working solution.

Vortex briefly to mix.

Add 300 µL of cold acetonitrile (containing 0.1% formic acid for improved peak shape) to

precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at high speed (e.g., 12,000 x g) for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean vial or a 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis:
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Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically suitable.

Mobile Phase: A gradient elution with water and acetonitrile or methanol, both containing a

small amount of an acidifier like formic acid, is common.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for both the analyte

(Nebivolol) and the internal standard (rac N-Benzyl Nebivolol-d4) need to be optimized.

4. Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the peak area ratio (analyte peak area / internal standard peak area).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Caption: Workflow for bioanalytical sample processing using a deuterated internal standard.
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Signaling Pathways and Logical Relationships
The primary utility of rac N-Benzyl Nebivolol-d4 is not in the study of signaling pathways itself,

but rather as a tool to enable the accurate measurement of the pharmacologically active

compound, Nebivolol. Nebivolol is a β1-adrenergic receptor antagonist. The logical relationship

in its use as an internal standard is to mitigate analytical variability.

Analytical Variability

Sample Preparation Loss Matrix Effects Instrumental Drift

Use of Deuterated Internal Standard

Accurate Quantification

Click to download full resolution via product page

Caption: Logical relationship demonstrating the role of a deuterated internal standard in

mitigating analytical variability for accurate quantification.

In conclusion, rac N-Benzyl Nebivolol-d4 is an essential tool for researchers requiring precise

and accurate quantification of Nebivolol in biological matrices. Its chemical and physical

properties, being nearly identical to the unlabeled analyte, ensure that it effectively

compensates for variations during sample processing and analysis, leading to reliable and

reproducible data. When sourcing this standard, it is crucial to obtain a Certificate of Analysis to

ensure high purity and isotopic enrichment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b565569?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/rac-n-benzyl-nebivolol-d4.html
https://www.benchchem.com/pdf/Standard_Operating_Procedure_for_the_Effective_Use_of_Deuterated_Internal_Standards_in_Quantitative_Bioanalysis.pdf
https://www.synzeal.com/en/nebivolol
https://www.usbio.net/biochemicals/003620/rac-NBenzyl-Nebivolol
https://veeprho.com/impurities/rac-n-benzyl-nebivolol/
https://www.lgcstandards.com/RW/en/rac-N-Benzyl-Nebivolol-d4/p/TRC-B285732?queryID=8da4f5c5734177b96a069e5373405423
https://patents.google.com/patent/CN103833717A/en
https://patentimages.storage.googleapis.com/4f/b8/2d/6cf7bda4cdcdb3/EP2646426B1.pdf
https://data.epo.org/publication-server/rest/v1.1/patents/EP2163551NWA1/document.html
https://data.epo.org/publication-server/rest/v1.1/patents/EP2163551NWA1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20220330/patents/EP3974419NWA2/document.pdf
https://www.benchchem.com/product/b565569#rac-n-benzyl-nebivolol-d4-supplier-and-availability
https://www.benchchem.com/product/b565569#rac-n-benzyl-nebivolol-d4-supplier-and-availability
https://www.benchchem.com/product/b565569#rac-n-benzyl-nebivolol-d4-supplier-and-availability
https://www.benchchem.com/product/b565569#rac-n-benzyl-nebivolol-d4-supplier-and-availability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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